Cas no 92500-50-0 (1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine)
92500-50-0 structure
Product Name:1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine
CAS No:92500-50-0
MF:C14H19NO2
MW:233.30616402626
CID:4665251
Update Time:2023-11-22
1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- [1-(2H-1,3-BENZODIOXOL-5-YL)CYCLOHEXYL]METHANAMINE
- 1-(1,3-BENZODIOXOL-5-YL)-CYCLOHEXANEMETHANAMINE
- [1-(1,3-benzodioxol-5-yl)cyclohexyl]methanamine
- 1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine
-
- Inchi: 1S/C14H19NO2/c15-9-14(6-2-1-3-7-14)11-4-5-12-13(8-11)17-10-16-12/h4-5,8H,1-3,6-7,9-10,15H2
- InChI Key: TWWFGVBNOZIDQX-UHFFFAOYSA-N
- SMILES: C12OCOC=1C=CC(C1(CCCCC1)CN)=C2
Computed Properties
- Exact Mass: 233.142
- Monoisotopic Mass: 233.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.5A^2
1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B115068-10mg |
[1-(2H-1,3-Benzodioxol-5-yl)cyclohexyl]methanamine |
92500-50-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B115068-50mg |
[1-(2H-1,3-Benzodioxol-5-yl)cyclohexyl]methanamine |
92500-50-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B115068-100mg |
[1-(2H-1,3-Benzodioxol-5-yl)cyclohexyl]methanamine |
92500-50-0 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM450264-1g |
[1-(2H-1,3-benzodioxol-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95%+ | 1g |
$724 | 2023-02-01 | |
| Enamine | EN300-54354-0.05g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-54354-0.1g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-54354-0.25g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-54354-0.5g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-54354-1.0g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-54354-2.5g |
[1-(1,3-dioxaindan-5-yl)cyclohexyl]methanamine |
92500-50-0 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 |
1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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